Cas no 951127-28-9 (6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran)

• Product Name: 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran
• CAS No: 951127-28-9
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• CID: 5733725
• PubChem ID: 57519248
• Update Time: 2025-06-10

6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran
• 3-methylene-5-nitro-6-(2,5-difluorophenyl)-3,4-dihydro-2H-pyran
• URWPQRNKFDALOW-UHFFFAOYSA-N
• 3-methyl ene-5-nitro-6-(2,5-difluorophenyl)-3,4-dihydro-2H-pyran
• DTXSID501173538
• 951127-28-9
• SCHEMBL826672
• 6-(2,5-difluorophenyl)-3-methylidene-5-nitro-3,4-dihydro-2H-pyran
• 2H-Pyran, 6-(2,5-difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-

• Inchi： 1S/C12H9F2NO3/c1-7-4-11(15(16)17)12(18-6-7)9-5-8(13)2-3-10(9)14/h2-3,5H,1,4,6H2
• InChI Key： URWPQRNKFDALOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1=C(CC(=C)CO1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 253.05504947g/mol
• Monoisotopic Mass: 253.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 337.3±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran

Introduction to 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran (CAS No. 951127-28-9)

6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran (CAS No. 951127-28-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 2,5-difluorophenyl group, a methylene bridge, and a nitro substituent on a dihydro-pyran ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development.

In terms of its chemical properties, 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran exhibits notable stability under various conditions. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in a wide range of experimental setups. Additionally, the presence of the nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and binding affinity to biological targets.

The biological activity of 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as NF-κB and MAPK.

Beyond its anti-cancer effects, 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran has also shown promise in the treatment of inflammatory diseases. Preclinical studies have indicated that it can effectively reduce inflammation by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran has been evaluated in animal models. Results from these studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration leads to rapid absorption and distribution to target tissues, with a moderate half-life that allows for sustained therapeutic effects. Metabolism primarily occurs via hepatic pathways, with the main metabolites being identified and characterized.

Clinical trials are currently underway to assess the safety and efficacy of 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran in human subjects. Preliminary data from phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may need to be managed during long-term treatment.

In addition to its therapeutic applications, 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for studying protein-protein interactions and signaling pathways involved in disease processes. By using this compound as a probe, researchers can gain valuable insights into the molecular mechanisms underlying various pathologies.

The future prospects for 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Advances in drug delivery systems may also improve its bioavailability and therapeutic index. As more data becomes available from clinical trials, it is expected that this compound will play a significant role in the development of novel treatments for cancer and inflammatory diseases.

In conclusion, 6-(2,5-Difluorophenyl)-3,4-dihydro-3-methylene-5-nitro-2H-pyran (CAS No. 951127-28-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.